![molecular formula C19H18N2O4 B2523531 2-(4-methoxy-3-methylphenyl)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide CAS No. 955858-33-0](/img/structure/B2523531.png)
2-(4-methoxy-3-methylphenyl)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide
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Description
2-(4-methoxy-3-methylphenyl)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)acetamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Activities
Compounds within the related structural family have been synthesized and evaluated for their antimicrobial properties. For instance, certain acetamide derivatives have demonstrated promising antibacterial and antifungal activities against various pathogenic microorganisms, indicating their potential as novel antimicrobial agents (Debnath & Ganguly, 2015).
Anticonvulsant Properties
Research has also explored the potential anticonvulsant properties of related acetamide derivatives. Structural analysis and biological testing suggest that certain compounds may contribute to the development of new treatments for epilepsy (Camerman et al., 2005).
Anti-inflammatory Evaluation
Further investigations into the anti-inflammatory properties of acetamide derivatives have been conducted. Studies involving the synthesis and evaluation of these compounds have shown significant anti-inflammatory activity, highlighting their potential therapeutic benefits (Nikalje, 2014).
Molecular Docking and Enzyme Inhibitory Activities
Molecular docking studies have been performed on related compounds to understand their interactions with biological targets. These studies are crucial for the design of molecules with specific biological activities, including enzyme inhibition, which can lead to the development of new drugs (Virk et al., 2018).
Catalytic Hydrogenation for Green Synthesis
Research into the green synthesis of related compounds has been explored, focusing on efficient and environmentally friendly methods. For example, the catalytic hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide to N-(3-amino-4-methoxyphenyl)acetamide demonstrates the potential for cleaner production processes (Zhang, 2008).
Properties
IUPAC Name |
2-(4-methoxy-3-methylphenyl)-N-(2-methyl-1,3-dioxoisoindol-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4/c1-11-9-12(7-8-15(11)25-3)10-16(22)20-14-6-4-5-13-17(14)19(24)21(2)18(13)23/h4-9H,10H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEGQUYYFXIPCNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CC(=O)NC2=CC=CC3=C2C(=O)N(C3=O)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.